Cas no 2172344-51-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2172344-51-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6492398
• PubChem ID: 165818910
• Update Time: 2025-05-21

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• EN300-1547710
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• 2172344-51-1

• Inchi： 1S/C28H32N2O5/c1-2-18(11-12-25(31)29-19-13-17-14-28(17,15-19)26(32)33)30-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： IWADIOHHDJEZJQ-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS No: 2172344-51-1) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in organic synthesis and materials science.

The bicyclo[3.1.0]hexane core of this compound provides a rigid and stable structural framework, which is essential for its functionality in various chemical reactions and applications. The Fmoc group, a well-known protecting group in peptide synthesis, adds another layer of complexity and functionality to the molecule. Recent studies have highlighted the importance of such groups in controlling the reactivity and selectivity of compounds in organic synthesis.

One of the most notable applications of this compound is in the field of drug discovery and development. The Fmoc group has been extensively used in solid-phase peptide synthesis (SPPS), enabling the precise construction of complex peptide sequences with high efficiency and accuracy. This has led to significant advancements in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Moreover, the bicyclo[3.1.0]hexane structure has been shown to exhibit unique mechanical properties, making it an attractive candidate for use in advanced materials such as polymers and composites. Recent research has explored the potential of this compound as a building block for creating high-performance materials with tailored mechanical and thermal properties.

In addition to its applications in drug discovery and materials science, this compound has also found use in analytical chemistry as a chiral resolving agent. The chiral environment provided by the bicyclo[3.1.0]hexane core enables efficient separation of enantiomers, which is critical in the analysis of chiral compounds in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic and steric properties of this compound. Molecular modeling studies have revealed that the Fmoc group plays a crucial role in modulating the electronic environment of the molecule, thereby influencing its reactivity and selectivity in various chemical transformations.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid involves a multi-step process that combines elements from both organic synthesis and stereochemistry. Key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization with the Fmoc group using standard protecting group chemistry techniques.

Despite its complexity, this compound has demonstrated excellent stability under a wide range of conditions, making it suitable for use in both laboratory-scale synthesis and large-scale industrial applications. Its compatibility with various reaction conditions has further expanded its utility across different fields.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS No: 2172344-51-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its functional groups, makes it an invaluable tool for researchers and industry professionals alike.